Cas no 83464-84-0 (Cholestan-6-one, 2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-)

• Product Name: Cholestan-6-one, 2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
• CAS No: 83464-84-0
• MF: C₂₇H₄₆O₅
• MW: 450.651149272919
• CID: 671594
• PubChem ID: 71415410
• Update Time: 2025-04-19

Cholestan-6-one, 2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one, 2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
• (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3S,4S)-3,4-dihydroxy-6-methylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
• (2alpha,3alpha,5alpha,22S,23S)-2,3,22,23-Tetrahydroxycholestan-6-one
• 83464-84-0
• DTXSID20834824

• Inchi： 1S/C27H46O5/c1-14(2)10-23(30)25(32)15(3)17-6-7-18-16-11-21(28)20-12-22(29)24(31)13-27(20,5)19(16)8-9-26(17,18)4/h14-20,22-25,29-32H,6-13H2,1-5H3/t15-,16-,17+,18-,19-,20+,22-,23-,24+,25-,26+,27+/m0/s1
• InChI Key： YNZRNENZMVIPBX-VUIJPJRPSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)[C@@H]([C@H](CC(C)C)O)O)CC[C@H]32)[C@@]2(C)C[C@H]([C@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 450.33452456g/mol
• Monoisotopic Mass: 450.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives